BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of L-Aspartic acid-
15N,d3 from Leading Vendors

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Aspartic acid-15N,d3

Cat. No.: B8818593

For researchers, scientists, and drug development professionals, the purity and isotopic
enrichment of stable isotope-labeled compounds are paramount for accurate and reproducible
experimental results. This guide provides a comparative analysis of L-Aspartic acid-15N,d3
from three prominent vendors: Sigma-Aldrich, Cambridge Isotope Laboratories, and
MedChemExpress. The comparison is based on publicly available product specifications, and
this guide outlines key experimental protocols for independent verification.

Data Presentation: A Side-by-Side Look at Vendor
Specifications

The quality of L-Aspartic acid-15N,d3 can be primarily assessed by its isotopic enrichment
and chemical purity. The following table summarizes the product specifications as provided by
each vendor. It is important to note that direct experimental comparison of lots from each
vendor would provide the most definitive data.
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Cambridge Isotope

Parameter Sigma-Aldrich . MedChemExpress
Laboratories

Varies by specific

Product Number DNLM-6931 HY-N0666S9
product

Isotopic Enrichment
=98 atom % =98 atom % 99.1%

(15N)

Isotopic Enrichment o

©) >98 atom % >98 atom % Not explicitly stated

] ] Information available

Chemical Purity >98%[1] >98.0% (HPLC)
upon request
HO2CCD2CD(**NH2)C  HOOCCD2CD(**NHz)

Molecular Formula C4H4D3'*NOa
OzH[1] COOH

CAS Number 1308264-52-9[1] 1308264-52-9[1] 1308264-52-9

Key Experimental Protocols for Quality Assessment

To ensure the quality and consistency of L-Aspartic acid-15N,d3 for your specific application,

independent verification is recommended. The following are detailed methodologies for key

experiments.

Determination of Isotopic Enrichment by Mass

Spectrometry

Obijective: To quantify the atom percent enrichment of 1°N and Deuterium in L-Aspartic acid-

15N,d3.

Methodology:

e Sample Preparation:

o Accurately weigh 1-2 mg of L-Aspartic acid-15N,d3 and dissolve in a suitable solvent

(e.g., 0.1% formic acid in water) to a final concentration of 1 mg/mL.
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o Prepare a serial dilution to a working concentration of 1-10 pg/mL.

e |nstrumentation:

o A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled with an
appropriate ionization source (e.g., Electrospray lonization - ESI) is recommended.

o Data Acquisition:
o Acquire mass spectra in full scan mode in the positive or negative ion mode.

o The mass-to-charge ratio (m/z) for the unlabeled L-Aspartic acid (M+H)* is approximately
134.05. The fully labeled L-Aspartic acid-15N,d3 (M+H)™* is expected at approximately
m/z 138.07.

e Data Analysis:

o Determine the relative intensities of the monoisotopic peaks for the unlabeled, partially
labeled, and fully labeled species.

o Calculate the atom percent enrichment for °N and D based on the relative peak intensities
of the isotopic distribution.

Assessment of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of L-Aspartic acid-15N,d3 and identify any
potential impurities.

Methodology:
e Sample Preparation:

o Prepare a stock solution of L-Aspartic acid-15N,d3 in an appropriate solvent (e.g., water
or a mild acidic buffer) at a concentration of 1 mg/mL.

o Filter the sample through a 0.22 pum syringe filter before injection.
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¢ Instrumentation:

o An HPLC system equipped with a UV detector or a Charged Aerosol Detector (CAD) is
suitable.

o A C18 reversed-phase column is commonly used.

o Chromatographic Conditions:

Mobile Phase A: 0.1% Formic Acid in Water

o

Mobile Phase B: Acetonitrile

[e]

o

Gradient: A linear gradient from 0% to 50% B over 20 minutes.

Flow Rate: 1.0 mL/min

[¢]

[¢]

Column Temperature: 30 °C

[e]

Detection: UV at 210 nm or CAD.
e Data Analysis:
o Integrate the peak area of the main component and any impurity peaks.

o Calculate the percentage purity by dividing the peak area of the main component by the
total peak area.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

Obijective: To confirm the identity and isotopic labeling pattern of L-Aspartic acid-15N,d3.
Methodology:
e Sample Preparation:

o Dissolve 5-10 mg of the sample in a deuterated solvent such as Deuterium Oxide (D20).
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 Instrumentation:

o A high-field NMR spectrometer (e.g., 400 MHz or higher) is required.
o Data Acquisition:

o Acquire *H and 3C NMR spectra.

o Due to the deuterium labeling at the 2 and 3 positions, the corresponding proton signals
will be absent in the tH NMR spectrum.

o The 13C NMR spectrum will show characteristic shifts for the carboxyl and alpha-carbon,

with potential coupling to *°N.
o Data Analysis:

o Compare the obtained spectra with reference spectra of unlabeled L-Aspartic acid to
confirm the absence of specific proton signals and to verify the overall structure.

Visualizing Workflows and Pathways

To better illustrate the experimental processes and the context of this compound's use, the

following diagrams are provided.
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Caption: Experimental workflow for the quality assessment of L-Aspartic acid-15N,d3.
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Caption: Simplified metabolic pathway illustrating the incorporation of L-Aspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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